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Compound of Interest

3-(Cyclohexylamino)-1-
Compound Name:
propanesulfonic acid

Cat. No.: B075204

CAPS Buffer Stability: Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the stability of CAPS (N-cyclohexyl-3-
aminopropanesulfonic acid) buffer during prolonged storage.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended way to store prepared CAPS buffer solutions?

For optimal stability, CAPS buffer solutions should be stored in a cool, dry, and dark place.[1][2]
It is crucial to keep the container tightly sealed to prevent the absorption of atmospheric carbon
dioxide, which can lower the pH of this alkaline buffer, and to avoid evaporation, which would
increase its concentration.[3] For short-term storage, refrigeration at 4°C is recommended. For
longer-term storage, aliquoting and freezing at -20°C can be considered, although repeated
freeze-thaw cycles must be avoided.[4]

Q2: How long can | store CAPS buffer?

The shelf life of a CAPS buffer solution is highly dependent on storage conditions and the
absence of contaminants. While specific quantitative stability data is not readily available in
published literature, proper storage helps maintain its performance for an extended period.[2]
[5] It is best practice to prepare fresh buffer for critical applications. For general use, if stored
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correctly, the buffer may remain stable for several weeks to a few months. However, it is highly
recommended to verify the pH of the buffer before each use, especially after prolonged
storage.[3]

Q3: What are the signs of a degraded CAPS buffer?
A degraded CAPS buffer may exhibit several signs:

e pH Shift: The most common sign of degradation is a significant change in pH from the target
value. This is often due to the absorption of CO2 from the atmosphere.[3]

 Visible Microbial Growth: Cloudiness or visible particulates can indicate microbial
contamination, which will alter the buffer's properties.

e Loss of Buffering Capacity: The buffer may fail to maintain a stable pH during your
experiment, leading to inconsistent results.[4]

» Discoloration: Although less common, any change in color from a clear, colorless solution
could indicate a chemical change or contamination.

Q4: Can | reuse CAPS buffer from my experiments?

Reusing CAPS buffer is generally not recommended for sensitive applications like protein
purification or enzyme assays, as even trace amounts of contaminants from a previous
experiment can compromise results.[4] If you do choose to reuse it for less critical applications,
it is essential to filter the buffer through a 0.22 um or 0.45 pum filter to remove any potential
microbial or particulate contaminants. Always re-check the pH before reuse.

Troubleshooting Guide
Problem: My experimental results are inconsistent, and | suspect the CAPS buffer.

This is a common issue that can often be traced back to the buffer quality. Follow this
troubleshooting workflow to diagnose the problem.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b075204+#stability-of-caps-buffer-during-prolonged-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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